1-[1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-hydroxyethoxy)ethyl]urea

• IUPAC Name: 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-hydroxyethoxy)ethyl]urea
• InChI: InChI=1S/C17H25N3O6/c1-24-14-4-3-13(10-15(14)25-2)20-11-12(9-16(20)22)19-17(23)18-5-7-26-8-6-21/h3-4,10,12,21H,5-9,11H2,1-2H3,(H2,18,19,23)
• InChI Key: ZGZXQTXRTCCUII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NCCOCCO)OC
• Molecular Formula: C17H25N3O6
• Molecular Weight: 367.4 g/mol

Description

1-[1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-hydroxyethoxy)ethyl]urea is a useful research compound. Its molecular formula is C17H25N3O6 and its molecular weight is 367.402. The purity is usually 95%.
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Scientific Research Applications

Ethyl Carbamate in Foods and Beverages

Ethyl carbamate, a urea derivative, has been extensively studied for its occurrence and effects in fermented foods and beverages. This compound is genotoxic and carcinogenic across several species, classified as "probably carcinogenic to humans" by the International Agency for Research on Cancer (IARC) in 2007. Research focuses on its formation mechanisms and strategies to mitigate its presence in consumables, highlighting the importance of monitoring and controlling ethyl carbamate levels in food safety and public health contexts (Weber & Sharypov, 2009).

Biodegradation and Environmental Fate of Urea Derivatives

Studies on the environmental fate and biodegradation of urea derivatives, such as ethyl tert-butyl ether (ETBE), offer insights into managing pollution and environmental conservation. Microorganisms capable of degrading ETBE in soil and groundwater have been identified, illustrating the potential for bioremediation strategies to mitigate environmental impacts of these compounds (Thornton et al., 2020).

Urea as a Hydrogen Carrier

Urea's potential as a hydrogen carrier for fuel cells represents an innovative approach to sustainable energy solutions. This application leverages urea's abundance, low toxicity, and stability to propose a viable alternative for hydrogen storage and transportation, contributing to the development of cleaner energy technologies (Rollinson et al., 2011).

Urea-Based Biosensors

Advances in urea-based biosensors demonstrate the application of urea derivatives in healthcare and environmental monitoring. These sensors utilize the unique properties of urea for detecting and quantifying various analytes, including urea itself, showcasing the compound's versatility in analytical and diagnostic applications (Botewad et al., 2021).